Cas no 1806591-82-1 (Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1806591-82-1
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 4956431
• Update Time: 2025-10-29

Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C16H19NO4/c1-3-20-15(18)9-8-13-12(10-11-17)6-5-7-14(13)16(19)21-4-2/h5-7H,3-4,8-10H2,1-2H3
• InChI Key： AJJYTHOCDXUNFG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(CC#N)=C1CCC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 398
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate

Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate: A Promising Compound with Multifaceted Applications in Modern Biomedical Research

Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate, with the CAS number 1806591-82-1, represents a novel synthetic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzoate derivatives, characterized by a benzene ring linked to an ester functional group. The molecular framework of Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate incorporates multiple pharmacophoric elements, including a cyanomethyl group, a 3-ethoxy-3-oxopropyl moiety, and an ethyl ester linkage, which collectively contribute to its biological activity and chemical versatility.

Recent advances in medicinal chemistry have highlighted the importance of functional group optimization in drug design. The cyanomethyl group in Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate is particularly noteworthy, as it can act as a bioisostere for aminomethyl or hydroxymethyl groups, potentially enhancing metabolic stability and receptor binding affinity. The 3-ethoxy-3-oxopropyl substituent introduces additional steric and electronic effects, which may modulate the compound's interactions with target proteins. These structural features make Ethyl 3-(cyanomethyl)-2-(3-ethyloxy-3-oxopropyl)benzoate a valuable scaffold for the development of new therapeutic agents.

Studies published in 2023 have demonstrated the relevance of Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate in the context of inflammatory disease research. A groundbreaking study published in the Journal of Medicinal Chemistry (2023) explored its anti-inflammatory properties in a murine model of rheumatoid arthritis. The compound exhibited significant inhibition of pro-inflammatory cytokines, including TNF-α and IL-6, suggesting its potential as a novel therapeutic agent for autoimmune disorders. The mechanism of action was attributed to the compound's ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses.

Another recent investigation, published in Chemical Biology & Drug Design (2023), focused on the synthetic accessibility of Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate. Researchers developed an efficient multi-step synthesis route involving a Suzuki-Miyaura coupling reaction between a 2-(3-ethoxy-3-oxopropyl)benzoic acid derivative and a cyanoethyl bromide reagent. This approach yielded the target compound with high purity and yield, making it a viable candidate for large-scale production. The synthetic strategy also demonstrated the importance of electrophilic substitution reactions in the functionalization of aromatic rings, a concept widely applied in pharmaceutical development.

Emerging evidence suggests that Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate may have potential applications in anti-cancer therapy. A 2023 study in Cancer Letters reported that the compound induced apoptosis in human breast cancer cells through the activation of the intrinsic mitochondrial pathway. The compound's ability to disrupt mitochondrial membrane potential and inhibit Bcl-2 family proteins was identified as the primary mechanism of its cytotoxic effects. These findings underscore the compound's potential as a lead molecule for the development of targeted cancer therapies.

In addition to its therapeutic potential, Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate has been investigated for its pharmacokinetic properties. A 2023 pharmacological study published in Drug Metabolism and Disposition revealed that the compound exhibits moderate oral bioavailability and a favorable metabolic profile. The compound was primarily metabolized via hydrolysis of the ester group, resulting in the formation of a carboxylic acid derivative. This metabolic pathway is advantageous for drug development, as it minimizes the risk of toxic metabolite formation.

The structural diversity of Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate also makes it a promising candidate for drug repurposing studies. A 2023 computational analysis published in Journal of Chemical Information and Modeling identified potential interactions between the compound and multiple drug targets, including G protein-coupled receptors (GPCRs) and ion channels. These findings suggest that the compound could be evaluated for its efficacy in treating neurological disorders, such as epilepsy and chronic pain.

Despite its promising properties, the development of Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate as a therapeutic agent requires further research. Ongoing studies are focused on optimizing its selectivity profile to minimize off-target effects. Additionally, in vivo studies are needed to validate its therapeutic potential in human models. The compound's unique combination of structural features and biological activity positions it as a valuable candidate for future drug discovery initiatives.

In conclusion, Ethyl 3-(cyanomethyl)-2-(3-ethoxy-3-oxopropyl)benzoate represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, coupled with its potential therapeutic applications, highlights the importance of functional group optimization and pharmacophore design in the development of novel drugs. As research in this area continues to evolve, the compound may pave the way for innovative treatments for a wide range of diseases.